Cas no 73289-79-9 (5-Formyl-2-hydroxybenzonitrile)

5-Formyl-2-hydroxybenzonitrile is a versatile aromatic compound featuring both formyl and hydroxyl functional groups on a benzonitrile scaffold. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds and pharmaceutical precursors. The presence of reactive sites—aldehyde, phenol, and nitrile—enables diverse chemical transformations, including condensation, nucleophilic addition, and cyclization reactions. This compound is often employed in the development of agrochemicals, dyes, and bioactive molecules due to its ability to introduce formyl and hydroxyl motifs into target structures. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications.

5-Formyl-2-hydroxybenzonitrile structure

73289-79-9 structure

Product Name:5-Formyl-2-hydroxybenzonitrile

CAS No:73289-79-9

MF:C₈H₅NO₂

MW:147.130801916122

MDL:MFCD16999751

CID:551980

PubChem ID:22112548

Update Time:2025-06-07

5-Formyl-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,5-formyl-2-hydroxy-
- 3-Cyano-4-hydroxybenzaldehyde
- 5-formyl-2-hydroxybenzonitrile
- Benzonitrile, 5-formyl-2-hydroxy- (9CI)
- 1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (E)- (9CI)
- 1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (Z)- (9CI)
- YCA28979
- MB25655
- A920292
- 4-(Hydroxymethylene)-2-cyano-2,5-cyclohexadien-1-one
- MFCD16999751
- CS-13170
- CS-B1369
- PWQHSYDCGDVARU-UHFFFAOYSA-N
- 73289-79-9
- DTXSID50622514
- SCHEMBL1515823
- 187151-99-1
- SY316629
- 187152-05-2
- AKOS024049145
- BENZONITRILE, 5-FORMYL-2-HYDROXY-
- DB-342431
- 5-Formyl-2-hydroxybenzonitrile
- MDL： MFCD16999751
- Inchi： 1S/C8H5NO2/c9-4-7-3-6(5-10)1-2-8(7)11/h1-3,5,11H
- InChI Key： PWQHSYDCGDVARU-UHFFFAOYSA-N
- SMILES： OC1C=CC(C=O)=CC=1C#N

Computed Properties

Exact Mass: 147.032028402g/mol
Monoisotopic Mass: 147.032028402g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 61.1

5-Formyl-2-hydroxybenzonitrile Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

5-Formyl-2-hydroxybenzonitrile Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SJ836-5g	5-Formyl-2-hydroxybenzonitrile	73289-79-9	97%	5g	8631CNY	2021-05-07
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SJ836-100mg	5-Formyl-2-hydroxybenzonitrile	73289-79-9	97%	100mg	785CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SJ836-250mg	5-Formyl-2-hydroxybenzonitrile	73289-79-9	97%	250mg	1788CNY	2021-05-07
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SJ836-50mg	5-Formyl-2-hydroxybenzonitrile	73289-79-9	97%	50mg	383.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SJ836-200mg	5-Formyl-2-hydroxybenzonitrile	73289-79-9	97%	200mg	769.0CNY	2021-07-14
abcr	AB528334-250 mg	5-Formyl-2-hydroxybenzonitrile; .	73289-79-9		250MG	€306.90	2023-04-17